Cas no 13669-32-4 (1,2-Dimethylpiperidin-4-one)

• Product Name: 1,2-Dimethylpiperidin-4-one
• CAS No: 13669-32-4
• MF: C₇H₁₃NO
• MW: 127.184221982956
• MDL: MFCD14692593
• CID: 1082071
• PubChem ID: 12424039
• Update Time: 2025-09-20

1,2-Dimethylpiperidin-4-one Chemical and Physical Properties

Names and Identifiers

• 1,2-Dimethylpiperidin-4-one
• 4-piperidinone, 1,2-dimethyl-
• SCHEMBL167424
• 13669-32-4
• YLRRFARMTNWZKA-UHFFFAOYSA-N
• AKOS010821182
• Z825754016
• 1,2-dimethyl-piperidin-4-one
• SB42318
• EN300-85852
• DTXSID10497604
• 1,2-dimethyl-4-piperidone
• DB-328724

• MDL： MFCD14692593
• Inchi： 1S/C7H13NO/c1-6-5-7(9)3-4-8(6)2/h6H,3-5H2,1-2H3
• InChI Key： YLRRFARMTNWZKA-UHFFFAOYSA-N
• SMILES： O=C1CCN(C)C(C)C1

Computed Properties

• Exact Mass: 127.09979
• Monoisotopic Mass: 127.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Density: 0.9±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 191.8±15.0 °C at 760 mmHg
• Flash Point: 64.5±10.0 °C
• PSA: 20.31
• Vapor Pressure: 0.5±0.4 mmHg at 25°C

1,2-Dimethylpiperidin-4-one Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)